3-[(4-ethylpiperazin-1-yl)carbonyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine

• IUPAC Name: (4-ethylpiperazin-1-yl)-[1-[1-(pyridin-3-ylmethyl)piperidin-4-yl]piperidin-3-yl]methanone
• InChI: InChI=1S/C23H37N5O/c1-2-25-13-15-27(16-14-25)23(29)21-6-4-10-28(19-21)22-7-11-26(12-8-22)18-20-5-3-9-24-17-20/h3,5,9,17,21-22H,2,4,6-8,10-16,18-19H2,1H3
• InChI Key: KGARTSQXGLSIDR-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)C2CCCN(C2)C3CCN(CC3)CC4=CN=CC=C4
• Molecular Formula: C23H37N5O
• Molecular Weight: 399.6 g/mol

Description

3-[(4-ethylpiperazin-1-yl)carbonyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-[(4-ethylpiperazin-1-yl)carbonyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine is not fully understood. However, it is believed to act as a dopamine D3 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions are thought to contribute to the compound's therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the release of dopamine and serotonin in the brain. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is important for neuronal growth and survival. These effects are thought to underlie the compound's therapeutic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-ethylpiperazin-1-yl)carbonyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine in lab experiments is its high degree of purity and yield. This makes it easier to obtain consistent results and to replicate experiments. However, one limitation is that the exact mechanism of action of the compound is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for the study of 3-[(4-ethylpiperazin-1-yl)carbonyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine. One direction is to investigate its potential in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate system. Additionally, further research is needed to fully understand the compound's mechanism of action and to develop more potent and selective derivatives.

Synthesis Methods

The synthesis of 3-[(4-ethylpiperazin-1-yl)carbonyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine involves the reaction of 1-(pyridin-3-ylmethyl)piperazine with ethyl chloroformate and 4-ethylpiperazine in the presence of a base. The reaction yields the desired compound with a high degree of purity and yield.

Scientific Research Applications

3-[(4-ethylpiperazin-1-yl)carbonyl]-1'-(pyridin-3-ylmethyl)-1,4'-bipiperidine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antipsychotic, antidepressant, and anxiolytic properties. The compound has also been investigated for its potential in the treatment of drug addiction, particularly cocaine addiction.